Cas no 92037-77-9 (2,3,6,7-Tetramethyloct-4-yne-3,6-diol)
92037-77-9 structure
Product Name:2,3,6,7-Tetramethyloct-4-yne-3,6-diol
CAS No:92037-77-9
MF:C12H22O2
MW:198.301884174347
CID:997751
PubChem ID:225152
Update Time:2025-04-20
2,3,6,7-Tetramethyloct-4-yne-3,6-diol Chemical and Physical Properties
Names and Identifiers
-
- 2,3,6,7-tetramethyloct-4-yne-3,6-diol
- NSC-14261
- 92037-77-9
- SCHEMBL394228
- NSC14261
- DTXSID60279831
- CTTGTRXRTUKVEB-UHFFFAOYSA-N
- 2,3,6,7-Tetramethyloct-4-yne-3,6-diol
-
- Inchi: 1S/C12H22O2/c1-9(2)11(5,13)7-8-12(6,14)10(3)4/h9-10,13-14H,1-6H3
- InChI Key: CTTGTRXRTUKVEB-UHFFFAOYSA-N
- SMILES: OC(C#CC(C)(C(C)C)O)(C)C(C)C
Computed Properties
- Exact Mass: 198.162
- Monoisotopic Mass: 198.162
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 232
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 40.5Ų
Experimental Properties
- Density: 0.963
- Boiling Point: 237.9°C at 760 mmHg
- Flash Point: 94.4°C
- Refractive Index: 1.481
- PSA: 40.46000
- LogP: 1.80380
2,3,6,7-Tetramethyloct-4-yne-3,6-diol Related Literature
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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